Zincate (ZnO22-), disodium

Specification

• CAS No.: 12034-31-0
• Molecular Formula: Na2O2Zn
• Molecular Weight: 143.36834

Introduction

Chemical Identity and Basic Properties

Disodium zincate is an inorganic salt consisting of two sodium cations (Na⁺) and a zincate anion (ZnO₂²⁻). Its molecular weight is 143.36834 g/mol, and it is highly soluble in water, making it suitable for solution-based applications. Key identifiers include:

Property	Value
Molecular Formula	Na₂O₂Zn
Molecular Weight	143.36834 g/mol
CAS Number	12034-31-0
PubChem CID	56842982
Solubility in Water	High

The compound is synthesized via the reaction of zinc oxide (ZnO) with sodium hydroxide (NaOH) in aqueous solutions, yielding a clear, stable solution under controlled conditions.

Synthesis and Preparation

The synthesis of disodium zincate involves the reaction of zinc oxide with excess sodium hydroxide. This process is critical for producing high-purity solutions required in industrial applications.

Reaction Mechanism

The reaction proceeds as follows:

$$ZnO + 2NaOH \rightarrow Na_2ZnO_2 + H_2O$$

Key parameters influencing the reaction include:

• Temperature: Elevated temperatures (approaching boiling point) enhance solubility and reaction efficiency.

• Concentration of NaOH: Aqueous NaOH solutions with concentrations ≥5% are typically used to ensure complete dissolution of ZnO.

• Source of Zinc: While ZnO is the primary reagent, zinc metal or zinc nitrate can also be used, though other zinc salts may lower reaction efficiency due to pH depression.

Industrial-Scale Production

For large-scale production, the reaction is performed in alkaline conditions to stabilize the zincate ion. The resulting solution is filtered to remove impurities and concentrated for use in downstream applications.

Chemical Properties and Reactivity

Disodium zincate exhibits distinct chemical behavior that underpins its industrial relevance.

Stability and Complexation

The ZnO₂²⁻ anion forms stable complexes with various cations and anions, enabling its use in controlled deposition processes. For example:

• Thin-Film Deposition: Disodium zincate acts as a cationic precursor for zinc oxide (ZnO) thin films. These films are highly sought after in electronics due to their wide band gap (3.37 eV) and high electron mobility.

• Doping Mechanisms: The addition of dopants (e.g., indium chloride) modifies the electrical properties of ZnO films, enhancing conductivity for applications in transparent electrodes and optoelectronic devices.

Reactivity in Aqueous Solutions

In acidic conditions, disodium zincate decomposes to form zinc hydroxide or oxide:

$$Na_2ZnO_2 + 2H^+ \rightarrow ZnO + 2Na^+ + H_2O$$

This reactivity is exploited in precipitation-based synthesis techniques.

Applications in Materials Science and Industry

Disodium zincate is pivotal in the production of advanced materials, particularly in optoelectronics and catalysis.

Zinc Oxide Thin Films

ZnO thin films synthesized from disodium zincate are integral to:

Application	Key Features
Transparent Conductive Electrodes	High transparency (>90%), low resistivity (~1 × 10⁻³ Ω·cm)
UV Photodetectors	High sensitivity to UV radiation, fast response times
Dye-Sensitized Solar Cells	Enhanced electron transport, improved efficiency

Deposition Methods:

• Chemical Bath Deposition (CBD): Disodium zincate solutions are coated onto substrates (e.g., glass, silicon) and heated to decompose into ZnO.

• Sol-Gel Processing: Precursor solutions are hydrolyzed and calcined to form polycrystalline ZnO films.

Catalytic and Structural Materials

Disodium zincate reacts with silica to form sodium zincosilicates, which are used as catalyst supports in hydrogenation reactions. These materials exhibit high surface areas and thermal stability, making them suitable for industrial catalysis.

Research Findings and Emerging Trends

Recent studies highlight disodium zincate’s role in cutting-edge technologies.

Nanomaterial Synthesis

• ZnO Nanoparticles: Disodium zincate serves as a precursor for ZnO nanoparticles, which are explored for their antimicrobial and photocatalytic properties.

• Doped Nanostructures: Co-doping ZnO with transition metals (e.g., Co, Mn) using disodium zincate enables tailored magnetic and optical properties.